4-chloro-N'-(6-chloro-4-phenylquinazolin-2-yl)benzohydrazide

• IUPAC Name: 4-chloro-N'-(6-chloro-4-phenylquinazolin-2-yl)benzohydrazide
• InChI: InChI=1S/C21H14Cl2N4O/c22-15-8-6-14(7-9-15)20(28)26-27-21-24-18-11-10-16(23)12-17(18)19(25-21)13-4-2-1-3-5-13/h1-12H,(H,26,28)(H,24,25,27)
• InChI Key: BLBQNCSXRZMKSM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC(=NC3=C2C=C(C=C3)Cl)NNC(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C21H14Cl2N4O
• Molecular Weight: 409.3 g/mol

Description

“4-chloro-N’-(6-chloro-4-phenylquinazolin-2-yl)benzohydrazide” is a chemical compound with the molecular formula C21H14Cl2N4O and a molecular weight of 409.27.

Molecular Structure Analysis

The molecular structure of “4-chloro-N’-(6-chloro-4-phenylquinazolin-2-yl)benzohydrazide” consists of 21 carbon atoms, 14 hydrogen atoms, 2 chlorine atoms, 4 nitrogen atoms, and 1 oxygen atom.

Mechanism of Action

Target of Action

The primary target of 4-chloro-N’-(6-chloro-4-phenylquinazolin-2-yl)benzohydrazide is the 3-hydroxyacyl-[acyl-carrier-protein] dehydratase FabZ . This enzyme plays a crucial role in the fatty acid synthesis pathway, specifically in the dehydration process.

Mode of Action

It is suggested that the compound may bind to the active site of the enzyme, thereby inhibiting its function . This interaction and the resulting changes in the enzyme’s activity can lead to alterations in the fatty acid synthesis pathway.

Biochemical Pathways

The affected pathway is the fatty acid synthesis pathway. By inhibiting the FabZ enzyme, the compound disrupts the dehydration process, which is a critical step in fatty acid synthesis

Result of Action

Given its target and mode of action, it is likely that the compound affects the lipid composition of cells by inhibiting fatty acid synthesis . This could potentially lead to changes in cell membrane structure and function.